2-{[5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}-N-1,3-thiazol-2-ylacetamide

• IUPAC Name: 2-[[5-(2-methoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C14H13N5O2S2/c1-21-10-5-3-2-4-9(10)12-17-14(19-18-12)23-8-11(20)16-13-15-6-7-22-13/h2-7H,8H2,1H3,(H,15,16,20)(H,17,18,19)
• InChI Key: NKXYKRHYNFTKMD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NC(=NN2)SCC(=O)NC3=NC=CS3
• Molecular Formula: C14H13N5O2S2
• Molecular Weight: 347.4 g/mol

Description

2-{[5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}-N-1,3-thiazol-2-ylacetamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known for its unique chemical structure and its ability to interact with various biological systems. In

Scientific Research Applications

2-{[5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}-N-1,3-thiazol-2-ylacetamide has been studied for its potential applications in various scientific research fields. One of the main areas of focus has been in the field of medicinal chemistry, where this compound has been evaluated for its potential as a drug candidate. It has also been studied for its potential as an antifungal agent, as well as its ability to inhibit various enzymes.

Mechanism of Action

The mechanism of action of 2-{[5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}-N-1,3-thiazol-2-ylacetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the disruption of cellular processes. This compound has been shown to interact with various biological systems, including the fungal cell wall and the cytochrome P450 enzyme system.
Biochemical and Physiological Effects:
Studies have shown that 2-{[5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}-N-1,3-thiazol-2-ylacetamide can have a variety of biochemical and physiological effects. For example, it has been shown to inhibit the growth of certain fungi and bacteria, as well as inhibit the activity of certain enzymes. It has also been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}-N-1,3-thiazol-2-ylacetamide in lab experiments is its well-established synthesis method and its ability to interact with various biological systems. However, one of the limitations of this compound is its potential toxicity, which can make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for the study of 2-{[5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}-N-1,3-thiazol-2-ylacetamide. Some possible areas of focus include further studies on its mechanism of action, its potential as a drug candidate, and its interactions with various biological systems. Additionally, more research is needed to evaluate its potential toxicity and to develop safer and more effective derivatives of this compound.

Synthesis Methods

The synthesis of 2-{[5-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}-N-1,3-thiazol-2-ylacetamide involves the reaction of 2-aminothiazole with 2-bromoacetophenone in the presence of a base. The resulting intermediate is then reacted with 5-amino-1,2,4-triazole-3-thiol to form the final product. This synthesis method has been well-established and has been used in many studies.